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Compound of Interest

Compound Name: MOCAc-PLGL(Dpa)AR

cat. No.: B12350661

For Researchers, Scientists, and Drug Development
Professionals

Introduction

MOCACc-PLGL(Dpa)AR, also known as Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2, is a highly
sensitive fluorogenic substrate utilized for the continuous assay of various matrix
metalloproteinases (MMPSs), including MMP-2, MMP-7, and MMP-9, as well as Cathepsins D
and E.[1][2][3] Its principle is based on fluorescence resonance energy transfer (FRET). The
peptide sequence incorporates a fluorescent donor, (7-methoxycoumarin-4-yl)acetyl (MOCAc
or Mca), and a quenching acceptor, N-3-(2,4-dinitrophenyl)-L-2,3-diaminopropionyl (Dpa). In its
intact state, the fluorescence of the MOCACc group is quenched by the close proximity of the
Dpa group. Upon enzymatic cleavage of the peptide bond between the glycine and leucine
residues, the fluorophore and quencher are separated, leading to a quantifiable increase in
fluorescence intensity. This document provides detailed protocols for the preparation of
MOCACc-PLGL(Dpa)AR working solutions and summarizes key quantitative data.

Chemical and Physical Properties

A summary of the key properties of MOCAc-PLGL(Dpa)AR is presented in the table below.
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Property Value Source

Mca-Pro-Leu-Gly-Leu-Dpa-
Ala-Arg-NH2

Full Chemical Name

MOCAc-PLGL(Dpa)AR, MMP-

Synonyms 2/MMP-7 Fluorogenic
Substrate

Molecular Weight ~1093.15 g/mol

Excitation Maximum (EXx) 328 nm

Emission Maximum (Em) 393 -420 nm

Formulation Typically a lyophilized powder

Purity >95% to >98%

Experimental Protocols
Preparation of Stock Solution

The initial step involves the preparation of a concentrated stock solution, which can be stored
for later use. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for the
initial reconstitution.

Materials:

MOCACc-PLGL(Dpa)AR (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional)

Microcentrifuge tubes

Protocol:
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 Bring the lyophilized MOCAc-PLGL(Dpa)AR vial to room temperature before opening to
prevent condensation.

e Add the appropriate volume of DMSO to the vial to achieve the desired stock concentration.
A common stock concentration is 1-10 mg/mL. For example, to prepare a 10 mg/mL stock
solution from 1 mg of powder, add 100 pL of DMSO. Some suppliers provide the product as
a pre-dissolved stock solution in DMSO (e.g., 6.07 mM or 7.99 mg/mL).

» Vortex the vial thoroughly to ensure the peptide is completely dissolved. Gentle warming to
37°C and sonication can aid in dissolution if necessary.

 Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Store the stock solution aliquots at -20°C or -80°C, protected from light.

Storage and Stability of Stock Solution:

Storage Temperature Stability Source

Up to 1 month (protect from
light)

-20°C

Up to 6 months (protect from
light)

-80°C

Up to 12 months (manual
-20°C to -70°C
defrost freezer)

Preparation of Working Solution

The working solution is prepared by diluting the stock solution to the final desired concentration
in an appropriate assay buffer. The final concentration of the substrate in the assay will depend
on the specific enzyme and experimental conditions, but a typical starting point is in the low
micromolar range.

Materials:
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e MOCACc-PLGL(Dpa)AR stock solution

o Assay Buffer (e.g., Tris-based buffer with CaCl2, NaCl, and a detergent like Brij-35)

e Microcentrifuge tubes or microplate

Protocol:

e Thaw a single aliquot of the MOCAc-PLGL(Dpa)AR stock solution at room temperature.

o Determine the final desired concentration of the substrate in your assay. This is often
determined empirically and is typically around the Km value for the enzyme of interest.

 Dilute the stock solution with the assay buffer to achieve the final working concentration. For
example, to prepare a 10 uM working solution from a 10 mM stock solution, you would
perform a 1:1000 dilution.

» Mix the working solution gently but thoroughly.

e The working solution should be prepared fresh on the day of the experiment and kept on ice,
protected from light, until use.

FRET-Based Enzyme Activity Assay Workflow

The following diagram illustrates the general workflow for a FRET-based enzyme activity assay
using MOCAc-PLGL(Dpa)AR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/mocac-plgl-dpa-ar.html
https://www.caymanchem.com/product/24695/mca-plgl-dpa-ar-nh2-trifluoroacetate-salt
https://www.fishersci.com/shop/products/r-d-systems-mca-plgl-dpa-ar-nh2-fluorogenic-mmp-substrate/ES001
https://www.fishersci.com/shop/products/r-d-systems-mca-plgl-dpa-ar-nh2-fluorogenic-mmp-substrate/ES001
https://www.benchchem.com/product/b12350661#preparation-of-mocac-plgl-dpa-ar-working-solution
https://www.benchchem.com/product/b12350661#preparation-of-mocac-plgl-dpa-ar-working-solution
https://www.benchchem.com/product/b12350661#preparation-of-mocac-plgl-dpa-ar-working-solution
https://www.benchchem.com/product/b12350661#preparation-of-mocac-plgl-dpa-ar-working-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12350661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12350661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

